Cas no 94108-04-0 (D-glucuronic acid, compound with 2,2'-iminobis[ethanol] (1:1))

• Product name: D-glucuronic acid, compound with 2,2'-iminobis[ethanol] (1:1)
• CAS No: 94108-04-0
• MF: C₆H₁₀O₇^.C₄H₁₁NO₂
• MW: 299.27504
• CID: 1982993
• PubChem ID: 44148640

D-glucuronic acid, compound with 2,2'-iminobis[ethanol] (1:1) Chemical and Physical Properties

Names and Identifiers

• D-glucuronic acid, compound with 2,2'-iminobis[ethanol] (1:1)
• D-Glucuronic acid, compound with 2,2'-iminobis(ethanol) (1:1)
• 2-(2-hydroxyethylamino)ethanol
• (2S,3S,4S,5R)-2,3,4,5-tetrahydroxy-6-oxo-hexanoic acid
• 2-(2-hydroxyethylamino)ethanol,(2S,3S,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexanoic acid
• NS00091054
• QV7V2WC3TT
• DIETHANOLAMINE GLUCURONATE [WHO-DD]
• UNII-QV7V2WC3TT
• DIETHANOLAMINE GLUCURONATE
• 94108-04-0
• Diolamine glucuronate
• ETHANOL, 2,2'-IMINOBIS-, D-GLUCURONATE (SALT)
• DTXSID60240561
• EINECS 302-341-3

• Inchi： InChI=1S/C6H10O7.C4H11NO2/c7-1-2(8)3(9)4(10)5(11)6(12)13;6-3-1-5-2-4-7/h1-5,8-11H,(H,12,13);5-7H,1-4H2/t2-,3+,4-,5-;/m0./s1
• InChI Key： XQUKNPFXQIBKCF-JSCKKFHOSA-N
• SMILES： C(CO)NCCO.C(=O)C(C(C(C(C(=O)O)O)O)O)O

Computed Properties

• Exact Mass: 299.122
• Monoisotopic Mass: 299.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 188A^2

Experimental Properties

• Boiling Point: 704.9°C at 760 mmHg
• Flash Point: 380.1°C